4-(2-((4-(4-Bromophenyl)-3-oxo-3,4-dihydropyrazin-2-yl)amino)ethyl)benzenesulfonamide

• IUPAC Name: 4-[2-[[4-(4-bromophenyl)-3-oxopyrazin-2-yl]amino]ethyl]benzenesulfonamide
• InChI: InChI=1S/C18H17BrN4O3S/c19-14-3-5-15(6-4-14)23-12-11-22-17(18(23)24)21-10-9-13-1-7-16(8-2-13)27(20,25)26/h1-8,11-12H,9-10H2,(H,21,22)(H2,20,25,26)
• InChI Key: ZJWRAWXLNPZUCH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCNC2=NC=CN(C2=O)C3=CC=C(C=C3)Br)S(=O)(=O)N
• Molecular Formula: C18H17BrN4O3S
• Molecular Weight: 449.3 g/mol

Description

The compound “4-(2-((4-(4-Bromophenyl)-3-oxo-3,4-dihydropyrazin-2-yl)amino)ethyl)benzenesulfonamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Synthesis Analysis

The synthesis of similar compounds often involves reactions at the benzylic position, which are very important for synthesis problems. A study on the synthesis of related compounds, N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide derivatives, has been reported. The molecular structures of the synthesized derivatives were confirmed by their physicochemical properties and spectroanalytical data.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not explicitly mentioned in the available resources.

Safety And Hazards

The safety and hazards associated with this compound are not explicitly mentioned in the available resources.

Future Directions

The future directions for this compound could involve further studies on its pharmacological activities. Efforts have been made to study the pharmacological activities of newly synthesized N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide derivatives to combat the antimicrobial and anticancer drug resistance by pathogens and cancerous cells.